Cas no 1201644-37-2 (1-[4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazin-1-yl]ethanone)

• Product Name: 1-[4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazin-1-yl]ethanone
• CAS No: 1201644-37-2
• MF: C₁₇H₂₆BN₃O₃
• MW: 331.21764421463
• CID: 2616976
• PubChem ID: 58412455
• Update Time: 2025-04-21

1-[4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazin-1-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazin-1-yl]ethanone
• 1-(4-(4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-2-YL)PIPERAZIN-1-YL)ETHANONE
• 1-[4-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]-1-piperazinyl]ethanone
• SCHEMBL12266237
• 1201644-37-2
• DTXSID601123386
• DB-147323
• 1-(4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazin-1-yl)ethan-1-one
• MB18540
• 1-{4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazin-1-yl}ethan-1-one

• Inchi： 1S/C17H26BN3O3/c1-13(22)20-8-10-21(11-9-20)15-12-14(6-7-19-15)18-23-16(2,3)17(4,5)24-18/h6-7,12H,8-11H2,1-5H3
• InChI Key： HLYJIGRSAPYOTO-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN=C(C=2)N2CCN(C(C)=O)CC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 331.2067219Da
• Monoisotopic Mass: 331.2067219Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.9Ų